Cas no 721964-46-1 (N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide)

• Product Name: N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• CAS No: 721964-46-1
• MF: C₂₀H₁₃FN₆OS₂
• MW: 436.5
• CID: 5519427
• PubChem ID: 16815081
• Update Time: 2026-03-10

N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• WAY-333449
• N-(1,3-benzothiazol-2-yl)-2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(1,3-benzothiazol-2-yl)-2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• 721964-46-1
• AKOS024595224
• CCG-31782
• N-(1,3-benzothiazol-2-yl)-2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• G64933
• SCHEMBL14422777
• F0676-0308
• AB00671972-01

• Inchi： 1S/C20H13FN6OS2/c21-13-7-5-12(6-8-13)19-25-24-16-9-10-18(26-27(16)19)29-11-17(28)23-20-22-14-3-1-2-4-15(14)30-20/h1-10H,11H2,(H,22,23,28)
• InChI Key： PMLZUMPMDYBWIH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 436.05762957g/mol
• Monoisotopic Mass: 436.05762957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 139Ų

Additional information on N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

Professional Introduction to N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide (CAS No. 721964-46-1)

N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 721964-46-1, represents a novel molecular entity with a complex structural framework that combines heterocyclic scaffolds and functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular architecture of N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide incorporates several key pharmacophoric elements that are known to contribute to biological activity. The presence of a benzo[d]thiazole moiety is particularly noteworthy, as this scaffold is widely recognized for its role in various bioactive molecules. Benzo[d]thiazoles are often found in therapeutic agents targeting neurological disorders, infectious diseases, and cancer, owing to their ability to interact with biological targets such as enzymes and receptors.

In addition to the benzo[d]thiazole ring, the compound features a triazolo[4,3-b]pyridazine core. This fused heterocyclic system is another critical component that enhances the potential pharmacological properties of the molecule. Triazolo[4,3-b]pyridazines have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory activities. The combination of these two heterocyclic systems in N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide suggests that it may exhibit multiple modes of action simultaneously.

The presence of a fluorine atom at the 4-position of the phenyl ring in the triazolo[4,3-b]pyridazine moiety is another significant feature. Fluorine substitution is a common strategy in drug design due to its ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. The fluorine atom in this compound may contribute to increased lipophilicity and improved bioavailability, which are crucial factors for drug efficacy.

The acetamide functional group at the 2-position of the benzo[d]thiazole ring further diversifies the structural properties of N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide. Acetamides are well-known for their role as pharmacophores in various drugs and have been shown to enhance solubility and metabolic stability. This functional group may also contribute to interactions with biological targets by forming hydrogen bonds or participating in other non-covalent interactions.

The synthesis of N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide involves a multi-step process that requires careful selection of reaction conditions and reagents. The construction of the triazolo[4,3-b]pyridazine core typically involves cycloaddition reactions between diazines and alkynes or azides. The subsequent introduction of the benzo[d]thiazole moiety and other functional groups would require additional synthetic steps such as nucleophilic substitution or condensation reactions.

In recent years，N-(benzo[d]thiazol-2-yl)-2-((3-(4-fluorophenyl)-[1，2，4]-triazolo-[4，3-b]-pyridazin}-6-yi）thio）acetamide has been studied for its potential applications in various therapeutic areas. Research has demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors involved in disease pathways. For instance，studies have shown that it may have potential as an antitumor agent by inhibiting key enzymes such as kinases or cyclases. Additionally，the compound has been investigated for its antimicrobial properties，with preliminary results suggesting activity against certain bacterial and fungal strains.

The combination of structural features from different heterocyclic systems makes N-(benzo[d]- thiazol - 2 - yl strong > ) - 2 - ( ( 3 - ( 4 - fl uoro ph en y l ) - [ 1 , 2 , 4 ] t ria z o l o [ 4 , 3 - b ] p y rid azin e - 6 - y l ) th io ) a c e t am ide a prom is ing tar get for further exploration in drug discovery programs. Its unique structural framework offers multiple opportunities for optimization to enhance potency，selectivity，and pharmacokinetic properties.

The development of novel therapeutic agents relies heavily on the identification and synthesis of new molecular entities with unique structural features。N-(benzo[d]- th i az ol - 2 - yl strong > ) - 2 - ( ( 3 - ( 4 - fl uoro ph en y l ) - [ 1 , 2 , 4 ] t ria z o l o [ 4 , 3 - b ] p y rid azin e - 6 - y l ) th io ) a c e t am ide stands out as a promising candidate due to its complex heterocyclic system and diverse functional groups。Further research is warranted to fully elucidate its biological activities and potential therapeutic applications。